Ethyl 3-bromo-4-hydroxybenzenecarboximidate

• IUPAC Name: ethyl 3-bromo-4-hydroxybenzenecarboximidate
• InChI: InChI=1S/C9H10BrNO2/c1-2-13-9(11)6-3-4-8(12)7(10)5-6/h3-5,11-12H,2H2,1H3
• InChI Key: BQRKYJSCWZJUKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1=CC(=C(C=C1)O)Br
• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol

Description

Ethyl 3-bromo-4-hydroxybenzenecarboximidate is a chemical compound that has been widely used in scientific research due to its unique properties. It is a derivative of carboxylic acid and has a bromine and hydroxy group attached to the benzene ring.

Mechanism of Action

The mechanism of action of Ethyl 3-bromo-4-hydroxybenzenecarboximidate involves the formation of covalent bonds with amino groups of proteins and enzymes. This modification can affect the activity and function of the protein or enzyme. This compound has been shown to selectively modify lysine residues in proteins, which can alter their function and activity.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not have any known physiological effects. However, its modification of proteins and enzymes can have significant biochemical effects, such as altering enzyme activity, protein-protein interactions, and protein folding.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 3-bromo-4-hydroxybenzenecarboximidate in lab experiments include its selectivity for lysine residues and its ability to modify amino groups in peptides and proteins. It is also a stable reagent that can be easily synthesized and purified. However, its use can be limited by its potential to modify multiple lysine residues in a protein, which can affect its function and activity.

Future Directions

There are several future directions for the use of Ethyl 3-bromo-4-hydroxybenzenecarboximidate in scientific research. One direction is the development of more selective reagents that can modify specific lysine residues in proteins. Another direction is the use of this compound in the study of protein-protein interactions and protein folding. Additionally, the use of this compound in the development of new drugs and therapeutics is an area of active research.

Synthesis Methods

Ethyl 3-bromo-4-hydroxybenzenecarboximidate can be synthesized using various methods, such as the reaction of 3-bromo-4-hydroxybenzoic acid with ethyl isocyanate. Another method involves the reaction of 3-bromo-4-hydroxybenzaldehyde with ethyl carbamate. Both methods require careful handling and purification to obtain pure this compound.

Scientific Research Applications

Ethyl 3-bromo-4-hydroxybenzenecarboximidate has been used in various scientific research fields, such as biochemistry, pharmacology, and medicinal chemistry. It is a useful reagent for the synthesis of peptides and proteins, as it can be used to selectively modify amino groups. It has also been used to study the binding of ligands to proteins and enzymes.